Cas no 4695-97-0 (3-ethyl-4-methyl-5-methoxycarbonylpyridine)

4695-97-0 structure
Product name:3-ethyl-4-methyl-5-methoxycarbonylpyridine
3-ethyl-4-methyl-5-methoxycarbonylpyridine Chemical and Physical Properties
Names and Identifiers
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- 3-ethyl-4-methyl-5-methoxycarbonylpyridine
- 4-Methyl-5-ethyl-nicotinsaeuremethylester
- 5-ethyl-4-methyl-nicotinic acid methyl ester
- 5-Ethyl-4-methyl-nicotinsaeuremethylester
- Alkaloid LA2
- Methyl 5-ethyl-4-methyl-nicotinate
- methyl 5-ethyl-4-methylpyridine-3-carboxylate
- DTXCID40530457
- methyl 5-ethyl-4-methylnicotinate
- 4695-97-0
- DTXSID70579692
- Methyl 5-ethyl-4-methylpyridine-3-carboxylate
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- Inchi: InChI=1S/C10H13NO2/c1-4-8-5-11-6-9(7(8)2)10(12)13-3/h5-6H,4H2,1-3H3
- InChI Key: PIRNZOVZJAMJNC-UHFFFAOYSA-N
- SMILES: CCc1cncc(C(=O)OC)c1C
Computed Properties
- Exact Mass: 179.094628657Da
- Monoisotopic Mass: 179.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2Ų
- XLogP3: 1.9
3-ethyl-4-methyl-5-methoxycarbonylpyridine Related Literature
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H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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3. Book reviews
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4. Back matter
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5. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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